Cas no 1049417-20-0 (2-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-3-carbonyl]-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-3-carbonyl]-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1049417-20-0
• MF: C₂₁H₁₆FN₃OS
• MW: 377.434646606445
• CID: 6078347
• PubChem ID: 42270358
• Update Time: 2025-08-04

2-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-3-carbonyl]-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-3-carbonyl]-1,2,3,4-tetrahydroisoquinoline
• VU0640211-1
• AKOS024504662
• 3,4-dihydro-1H-isoquinolin-2-yl-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]methanone
• 1049417-20-0
• F5269-0384

• Inchi： 1S/C21H16FN3OS/c22-17-7-5-15(6-8-17)18-12-25-19(13-27-21(25)23-18)20(26)24-10-9-14-3-1-2-4-16(14)11-24/h1-8,12-13H,9-11H2
• InChI Key： GJFQLMUSKKXVPJ-UHFFFAOYSA-N
• SMILES： S1C=C(C(N2CC3C=CC=CC=3CC2)=O)N2C=C(C3C=CC(=CC=3)F)N=C12

Computed Properties

• Exact Mass: 377.09981148g/mol
• Monoisotopic Mass: 377.09981148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 65.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-3-carbonyl]-1,2,3,4-tetrahydroisoquinoline

Compound CAS No. 1049417-20-0: 2-[6-(4-Fluorophenyl)Imidazo[2,1-b][1,3]Thiazole-3-Carbonyl]-1,2,3,4-Tetrahydroisoquinoline

The compound with CAS No. 1049417-20-0, known as 2-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-3-carbonyl]-1,2,3,4-tetrahydroisoquinoline, is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule combines a tetrahydroisoquinoline moiety with an imidazo[2,1-b][1,3]thiazole ring system, which is further substituted with a 4-fluorophenyl group. This combination of functional groups and heterocyclic systems contributes to its diverse chemical properties and biological interactions.

Recent studies have highlighted the importance of imidazo[2,1-b][1,3]thiazole derivatives in medicinal chemistry. These heterocycles are known for their ability to modulate various cellular pathways and exhibit potent bioactivity against a range of therapeutic targets. The incorporation of the tetrahydroisoquinoline moiety further enhances the compound's pharmacokinetic properties, including improved solubility and bioavailability. This makes it an attractive candidate for drug development programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that typically includes the formation of the imidazo[2,1-b][1,3]thiazole ring system through a condensation reaction followed by coupling with the tetrahydroisoquinoline derivative. The use of advanced synthetic techniques ensures high yields and purity levels necessary for subsequent biological evaluations. Researchers have also explored various substitution patterns on the imidazo[2,1-b][1,3]thiazole ring to optimize the compound's activity and selectivity.

Recent research has focused on understanding the bioactivity and mechanism of action of this compound. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in disease progression and modulate signaling pathways critical for cell survival and proliferation. For instance, studies have shown that this compound exhibits potent anti-proliferative activity against several cancer cell lines while showing minimal toxicity to normal cells. Such findings underscore its potential as a lead compound for anti-cancer drug development.

In addition to its direct therapeutic applications, this compound serves as a valuable tool for studying molecular interactions and drug design principles. Its structure provides insights into how different functional groups can be combined to achieve desired pharmacological effects. Researchers are also exploring its potential as a scaffold for developing multi-target drugs capable of addressing complex diseases that involve multiple pathological pathways.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed key interactions between the compound and its target proteins, providing valuable insights into its binding affinity and selectivity. These computational approaches complement experimental studies by enabling rapid screening of analogs and optimization of lead compounds.

In conclusion, CAS No. 1049417-20-0 represents a significant advancement in medicinal chemistry with promising applications in drug discovery. Its unique structure combines multiple functional groups that contribute to its diverse biological activities and favorable pharmacokinetic properties. As research continues to uncover new insights into its mechanisms and potential therapeutic uses, this compound stands at the forefront of innovative drug development strategies aimed at addressing unmet medical needs.